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Compound of Interest

Compound Name: 4'-Bromochalcone

Cat. No.: B182549 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 4'-
Bromochalcone, a versatile synthetic building block with significant potential in medicinal

chemistry and materials science. This document outlines the known hazards, precautionary

measures, emergency procedures, and relevant biological data to ensure its safe and effective

use in a laboratory setting.

Chemical and Physical Properties
Property Value

Chemical Name
(2E)-1-(4-bromophenyl)-3-phenylprop-2-en-1-

one

Synonyms
4'-Bromochalcone, 1-(4-Bromophenyl)-3-phenyl-

propenone

CAS Number 22966-23-0

Molecular Formula C₁₅H₁₁BrO

Molecular Weight 287.15 g/mol

Appearance Solid

Purity Typically ≥ 98%
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Hazard Identification and GHS Classification
4'-Bromochalcone is classified as a hazardous substance. All personnel handling this

compound must be thoroughly familiar with its potential hazards.

GHS Pictograms:

Signal Word: Warning

Hazard Statements

Code Statement

H302 Harmful if swallowed.[1]

H315 Causes skin irritation.[1][2]

H319 Causes serious eye irritation.[1][2]

H335 May cause respiratory irritation.[1][2]

Precautionary Statements
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Code Statement

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.[2]

P264 Wash hands thoroughly after handling.[2]

P271 Use only outdoors or in a well-ventilated area.

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[1]

P302+P352
IF ON SKIN: Wash with plenty of soap and

water.[2]

P304+P340

IF INHALED: Remove victim to fresh air and

keep at rest in a position comfortable for

breathing.[2]

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[1][2]

P332+P313
If skin irritation occurs: Get medical

advice/attention.[2]

P337+P313
If eye irritation persists: Get medical

advice/attention.[2]

P501
Dispose of contents/container to an approved

waste disposal plant.

Safe Handling and Storage
Adherence to strict laboratory protocols is mandatory when handling 4'-Bromochalcone.

Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood.

Ensure eyewash stations and safety showers are readily accessible.
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Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and/or a face shield.

Skin Protection:

Wear a lab coat.

Handle with impervious gloves (e.g., nitrile). Inspect gloves prior to use and dispose of

contaminated gloves properly.

Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.

Handling Procedures:

Avoid formation of dust and aerosols.

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Keep away from incompatible materials such as strong oxidizing agents.

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.

Experimental Protocols
General Workflow for Handling 4'-Bromochalcone
The following diagram outlines a standard workflow for safely handling 4'-Bromochalcone in a

laboratory setting.
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Caption: Standard laboratory workflow for handling 4'-Bromochalcone.
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In Vitro Cytotoxicity Assay (MTT Assay)
This protocol is a general method for assessing the cytotoxic effects of 4'-Bromochalcone on

a cancer cell line.

Materials:

4'-Bromochalcone

Dimethyl sulfoxide (DMSO)

Cancer cell line (e.g., MCF-7, HeLa)

Complete culture medium (e.g., RPMI-1640 with 10% FBS)

Phosphate-buffered saline (PBS)

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

96-well plates

Microplate reader

Procedure:

Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and

incubate for 24 hours.

Compound Preparation: Prepare a stock solution of 4'-Bromochalcone in DMSO. Further

dilute the stock solution with culture medium to achieve the desired final concentrations. The

final DMSO concentration should not exceed 0.1%.

Treatment: Remove the old medium from the wells and add 100 µL of the medium containing

different concentrations of 4'-Bromochalcone. Include a vehicle control (medium with

DMSO) and a positive control (e.g., a known cytotoxic drug).

Incubation: Incubate the plate for 24-72 hours.
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MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4

hours.

Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to

dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability for each concentration relative to the

vehicle control and determine the IC₅₀ value.

Biological Activity and Signaling Pathways
Chalcones, including 4'-Bromochalcone, are known to exhibit a range of biological activities,

with anti-inflammatory and anti-cancer properties being of particular interest. Several studies

have shown that chalcones can induce apoptosis in cancer cells and modulate key signaling

pathways.

Apoptosis Induction and NF-κB Signaling
A plausible mechanism of action for brominated chalcones involves the induction of apoptosis

through the modulation of the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B

cells) signaling pathway. The NF-κB pathway is a critical regulator of cell survival, inflammation,

and immunity. In many cancers, this pathway is constitutively active, promoting cell proliferation

and inhibiting apoptosis.

The following diagram illustrates a potential mechanism by which 4'-Bromochalcone may

inhibit the NF-κB pathway, leading to apoptosis.
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Proposed Signaling Pathway of 4'-Bromochalcone
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Caption: Proposed mechanism of 4'-Bromochalcone-induced apoptosis via NF-κB inhibition.
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First Aid Measures
Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a

physician.[1]

Skin Contact: Wash off with soap and plenty of water. Consult a physician.[1]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[1]

Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with water.

Consult a physician.[1]

Firefighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Emits toxic fumes under fire conditions.

Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

Accidental Release Measures
Personal Precautions: Use personal protective equipment. Avoid dust formation. Avoid

breathing vapors, mist, or gas. Ensure adequate ventilation.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: Pick up and arrange disposal without creating dust. Sweep up and

shovel. Keep in suitable, closed containers for disposal.

Disposal Considerations
Dispose of this hazardous product in accordance with local, state, and federal regulations.

Contaminated packaging should be disposed of as unused product.
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This guide is intended for informational purposes and should not be a substitute for

professional judgment and training. Always consult the most recent Safety Data Sheet (SDS)

for 4'-Bromochalcone before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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